Cas no 1899047-01-8 (4-(4-fluorophenyl)but-3-enal)

• Product Name: 4-(4-fluorophenyl)but-3-enal
• CAS No: 1899047-01-8
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 6585246
• PubChem ID: 87333574
• Update Time: 2025-06-18

4-(4-fluorophenyl)but-3-enal Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)but-3-enal
• 1899047-01-8
• EN300-1812787
• SCHEMBL2092458

• Inchi： 1S/C10H9FO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h1,3-8H,2H2/b3-1+
• InChI Key： VZIDKARMSGLIBY-HNQUOIGGSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC=O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-fluorophenyl)but-3-enal

Introduction to 4-(4-fluorophenyl)but-3-enal (CAS No. 1899047-01-8)

4-(4-fluorophenyl)but-3-enal, identified by the Chemical Abstracts Service Number (CAS No.) 1899047-01-8, is a fluorinated α,β-unsaturated aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its aromatic fluorine substituent and conjugated aldehyde functionality, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of the fluorophenyl moiety and the reactive aldehyde group provides a versatile platform for further functionalization, enabling the synthesis of complex molecules with potential biological activity.

The structural motif of 4-(4-fluorophenyl)but-3-enal is particularly intriguing due to its ability to participate in diverse chemical reactions, including condensation reactions with nucleophiles, Michael additions, and cross-coupling processes. These reactivities are harnessed in synthetic strategies to construct heterocyclic scaffolds and functionalized aldehydes, which are prevalent in many drug candidates. The fluorine atom at the para position of the aromatic ring not only influences the electronic properties of the molecule but also modulates its metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles and improved binding interactions with proteins. The incorporation of fluorine into pharmaceuticals often leads to increased lipophilicity, reduced metabolic clearance, and enhanced receptor selectivity. 4-(4-fluorophenyl)but-3-enal exemplifies this trend, as its fluorinated aromatic component can contribute to these desirable properties while its aldehyde group serves as a reactive handle for further derivatization.

One of the most compelling applications of 4-(4-fluorophenyl)but-3-enal lies in its role as a key intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other therapeutic targets relevant to oncology and inflammatory diseases. The conjugation of the aldehyde functionality with heterocyclic structures or other pharmacophores allows for the creation of molecules with high specificity and potency. The fluorophenyl group, in particular, has been shown to enhance interactions with certain binding pockets in proteins, thereby improving drug-like characteristics.

Advances in computational chemistry have further facilitated the exploration of 4-(4-fluorophenyl)but-3-enal as a building block. Molecular modeling studies suggest that modifications at the aldehyde or phenyl ring can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These insights are crucial for optimizing lead compounds during drug discovery pipelines. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes for this compound, emphasizing atom economy and minimal waste generation.

The biological activity of derivatives of 4-(4-fluorophenyl)but-3-enal has been extensively investigated in recent preclinical studies. Researchers have explored its potential as an intermediate for generating molecules with antimicrobial, anti-inflammatory, and anticancer effects. Notably, some derivatives have shown promising activity against resistant bacterial strains by interfering with essential metabolic pathways. The fluorine substituent, while contributing to these effects, also plays a role in reducing susceptibility to degradation by enzymes such as cytochrome P450 monooxygenases.

The synthesis of 4-(4-fluorophenyl)but-3-enal itself presents an interesting challenge due to the need for precise regioselectivity during fluorination and aldehyde formation. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and photochemical activation techniques, have enabled more efficient access to this compound compared to traditional approaches. These innovations not only improve yield but also enhance scalability for industrial applications.

In conclusion, 4-(4-fluorophenyl)but-3-enal (CAS No. 1899047-01-8) represents a significant asset in medicinal chemistry research due to its structural versatility and functional reactivity. Its integration into drug discovery programs continues to yield novel compounds with therapeutic potential across multiple disease areas. As synthetic methodologies evolve and computational tools become more sophisticated, this compound is poised to remain at the forefront of innovation in pharmaceutical development.